N-ethyl-N'-(2-thienylmethyl)ethanediamide

• IUPAC Name: N-ethyl-N'-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C9H12N2O2S/c1-2-10-8(12)9(13)11-6-7-4-3-5-14-7/h3-5H,2,6H2,1H3,(H,10,12)(H,11,13)
• InChI Key: SWQCGUSKKNYANG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC1=CC=CS1
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

N-ethyl-N'-(2-thienylmethyl)ethanediamide, commonly known as ETME, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the family of amides and has a molecular formula of C12H18N2S. ETME has been studied extensively for its potential use in various fields, including medicinal chemistry, biochemistry, and materials science. In

Mechanism of Action

The exact mechanism of action of ETME is not fully understood. However, it is believed to work by inhibiting the growth of fungi and bacteria. ETME has been shown to bind to metal ions, which may play a role in its antimicrobial activity. It has also been shown to disrupt the cell membrane of fungi and bacteria, leading to their death.
Biochemical and Physiological Effects
ETME has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus niger, and Staphylococcus aureus. ETME has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases. Additionally, ETME has been shown to have antioxidant properties, which may make it useful in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETME in lab experiments is its unique properties. ETME has been shown to have antimicrobial, anti-inflammatory, and antioxidant properties, which make it useful in a variety of research applications. Additionally, ETME is relatively easy to synthesize and can be obtained in high purity.
One of the limitations of using ETME in lab experiments is its potential toxicity. While ETME has been shown to be relatively non-toxic, it can be harmful if ingested or inhaled. Additionally, the exact mechanism of action of ETME is not fully understood, which may make it difficult to interpret research results.

Future Directions

There are many potential future directions for the study of ETME. One area of research could be the development of new metal complexes using ETME as a ligand. Additionally, ETME could be studied further for its potential use in medicinal chemistry, including the development of new drugs for the treatment of fungal and bacterial infections. ETME could also be studied for its potential use in materials science, including the development of new polymers and coatings.
Conclusion
In conclusion, N-ethyl-N'-(2-thienylmethyl)ethanediamide, or ETME, is a chemical compound that has been widely used in scientific research due to its unique properties. ETME has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and materials science. While the exact mechanism of action of ETME is not fully understood, it has been shown to have antimicrobial, anti-inflammatory, and antioxidant properties. There are many potential future directions for the study of ETME, including the development of new metal complexes and drugs for the treatment of fungal and bacterial infections.

Scientific Research Applications

ETME has been used extensively in scientific research due to its unique properties. It has been studied for its potential use as a ligand in metal complexes, as well as for its potential use in medicinal chemistry. ETME has been shown to have antifungal and antibacterial properties and has been studied as a potential treatment for various diseases. It has also been studied for its potential use in materials science, including the development of new polymers and coatings.